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Compound of Interest

Compound Name: C.l. Pigment Violet 32

Cat. No.: B076289

CAS Number: 12225-08-0
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.l. Pigment Violet 32, a synthetic
organic pigment belonging to the benzimidazolone class. While its primary applications are in
industrial settings, the core benzimidazolone structure is a recognized scaffold in medicinal
chemistry. This document consolidates available technical data, outlines experimental
protocols, and discusses the broader context of its chemical class for researchers and drug
development professionals.

Chemical and Physical Properties

C.l. Pigment Violet 32 is a monoazo pigment characterized by its benzimidazolone moiety,
which imparts high stability and lightfastness.[1] Its chemical structure and key properties are
summarized below.
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Property Value Reference(s)
N-(2,3-dihydro-2-oxo-1H-
benzimidazol-5-yl)-3-hydroxy-
4-[[2,5-dimethoxy-4-

IUPAC Name _ [2]
[(methylamino)sulfonyl]phenyl]
azo]naphthalene-2-
carboxamide
Pigment Violet 32, Permanent

Synonyms Bordeaux HF3R, Novoperm [3114]
Bordeaux HF3R

CAS Number 12225-08-0 [5]

EINECS Number 235-426-8 [4]

Molecular Formula C27H24N607S [5]

Molecular Weight 576.58 g/mol [5]
Red-light purple to violet

Appearance [41[5]
powder

Purity ~98% [4]

Performance and Physical

L Value Reference(s)

Characteristics

Lightfastness (Scale 1-8) 7-8 [4]

Heat Resistance 200-250 °C [1]14]

Oil Absorption 40-97 g/100g [1114]

pH 6.0-8.0 [4]

Water Resistance (Scale 1-5) 5 [4]

Acid Resistance (Scale 1-5) 5 [4]

Alkali Resistance (Scale 1-5) 5 [4]
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Experimental Protocols

Detailed, peer-reviewed synthesis protocols for C.l. Pigment Violet 32 are not readily available
in public literature. However, based on patents for similar benzimidazolone azo pigments, a
general and plausible experimental procedure can be outlined.[6] The synthesis involves a two-
step diazotization and coupling reaction.

Synthesis of C.I. Pigment Violet 32

The synthesis can be broken down into the preparation of the diazonium salt and the
subsequent coupling reaction.

Step 1: Diazotization of the Amine Component

e Preparation of the Amine Suspension: In a reaction vessel, suspend the aromatic amine, 2,5-
Dimethoxy-4-amino-N-methylbenzenesulfonamide, in a mixture of water and hydrochloric
acid (31.5%).[5]

 Stirring: Stir the suspension for approximately one hour to ensure homogeneity.
e Cooling: Cool the mixture to 0°C using an ice bath.

o Diazotization: Slowly add an aqueous solution of sodium nitrite dropwise to the cooled
suspension. Maintain the temperature at 0°C throughout the addition. The completion of the
reaction can be monitored by the absence of a positive reaction on starch-iodide paper. The
resulting solution contains the diazonium salt of the amine.

Step 2: Coupling Reaction

e Preparation of the Coupling Component Solution: In a separate vessel, dissolve the coupling
component, 3-Hydroxy-N-(2-0x0-5-benzimidazolinyl)-2-naphthamide, in an aqueous solution
of sodium hydroxide.[5]

e Coupling: The diazonium salt solution is then added dropwise to the coupling component
solution over a period of approximately one hour.

e pH and Temperature Control: During the coupling reaction, maintain the pH between 5.0 and
5.5 by the simultaneous addition of a sodium carbonate solution. The temperature should be
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kept between 55-60°C.[6]

o Reaction Completion and Heating: Once the addition is complete, heat the reaction mixture
to 95-98°C for one hour to ensure the completion of the coupling.[6]

« |solation and Purification: The crude pigment is then filtered while hot and washed with hot
water to remove residual salts and unreacted starting materials.[6]

e Drying: The resulting press cake is dried at 80-110°C and then pulverized to yield the final
C.l. Pigment Violet 32 product.[6]

Synthesis Workflow for C.I. Pigment Violet 32

**3. Analytical Characterization (Expected)

Specific, publicly available spectral data (UV-Vis, IR, NMR) for C.l. Pigment Violet 32 is
limited. However, based on its chemical structure, the expected spectral characteristics can be
inferred.

o UV-Visible Spectroscopy: As a violet pigment, it is expected to absorb light strongly in the
yellow-green region of the visible spectrum (approximately 560-600 nm). The large
conjugated system of the molecule, encompassing the azo linkage and aromatic rings, is
responsible for this absorption.

« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic peaks
for the various functional groups present in the molecule. These would include N-H
stretching from the benzimidazolone and amide groups, C=0 stretching from the amide and
urea-like benzimidazolone carbonyls, and S=0O stretching from the sulfonyl group.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum would be
complex due to the number of aromatic protons in different chemical environments. The 13C
NMR spectrum would similarly show a large number of signals corresponding to the 27
carbon atoms in the molecule.

Relevance to Drug Development

While C.I. Pigment Violet 32 itself has no documented applications in drug development or as
a biological probe, its core chemical structures, particularly the benzimidazolone scaffold, are of
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significant interest in medicinal chemistry.

The benzimidazole ring system is considered a "privileged scaffold" as it is a component of
numerous FDA-approved drugs with a wide range of biological activities.[7] Derivatives of
benzimidazolone have been investigated and developed for various therapeutic applications,
including:

Antipsychotics (e.g., pimozide, benperidol)[8]

Antiemetics (e.g., domperidone)[8]

Antihistamines (e.g., oxatomide)[8]

Opioid analgesics (e.g., bezitramide)[8]

The versatility of the benzimidazole scaffold stems from its ability to mimic natural purine
bases, allowing it to interact with a variety of biological macromolecules.[9] This makes it a
valuable starting point for the design of novel therapeutic agents.

Potential Biological Interactions and Metabolism

As an azo compound, C.l. Pigment Violet 32 has the potential to undergo metabolic reduction
of the azo bond (-N=N-). This is a well-documented pathway for azo dyes, often mediated by
azoreductase enzymes present in the liver and intestinal microbiota.

The reductive cleavage of the azo bond would break the molecule into two separate aromatic
amines. This metabolic activation is a critical consideration in the toxicological assessment of
all azo dyes.

Potential Metabolic Pathway of C.I. Pigment Violet 32

Toxicology and Safety

There is a lack of specific, publicly available toxicological studies for C.l. Pigment Violet 32.
However, information on the broader class of benzimidazolone pigments suggests they
generally have low toxicity. The high stability and low solubility of these pigments contribute to
their favorable safety profile.
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A safety data sheet for a mixture containing C.l. Pigment Violet 32 indicates that it may cause
skin and severe eye irritation. It is also noted as being harmful to aquatic life with long-lasting
effects. Standard laboratory safety precautions, including the use of personal protective
equipment such as gloves and safety glasses, should be employed when handling the
powdered form to avoid inhalation and direct contact.

The substance has been registered under the European Union's REACH regulations, indicating
that a dossier of its properties and potential hazards has been submitted to the European
Chemicals Agency (ECHA).[8]

Disclaimer: This document is intended for informational purposes for a scientific audience and
is based on publicly available data. It is not a substitute for a formal safety data sheet (SDS)
and should not be used for safety and handling decisions without consulting the manufacturer's
SDS. The information on potential biological activities relates to the chemical class and not the
specific pigment itself, which is not approved for any therapeutic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: C.l. Pigment Violet 32].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076289#c-i-pigment-violet-32-cas-number-12225-08-
0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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